BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Water Retention
Capacity of Amberlite™ SR1L Na

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796

This technical guide provides a comprehensive overview of the water retention capacity of
Amberlite™ SR1L Na, a strong acid cation exchange resin. It is intended for researchers,
scientists, and drug development professionals who utilize ion exchange resins and require a
thorough understanding of their physical properties. This document details the quantitative
specifications, the experimental protocol for determining water retention, and a logical workflow
for its primary application.

Introduction to Amberlite™ SR1L Na

Amberlite™ SR1L Na is a gel-type, strong acid cation exchange resin based on a sulfonated
polystyrene-divinylbenzene copolymer.[1] It is primarily employed in water softening
applications to exchange hardness ions, such as calcium (Ca?*) and magnesium (Mg?*), for
sodium (Nat*) ions.[2][3] Its key characteristics include excellent physical, chemical, and
thermal stability, high exchange capacity, and good ion exchange kinetics.[1] The water
retention capacity is a critical parameter that influences the resin's performance, including its
exchange capacity and mechanical strength.

Quantitative Data

The physical and chemical properties of Amberlite™ SR1L Na are summarized in the table
below. This data is compiled from manufacturer specifications and provides a clear overview of
the resin's characteristics.
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Property Value Reference

Amber, translucent, spherical

Physical Form 1
Y beads ]
i Gel, Styrene-divinylbenzene
Matrix [1]
copolymer
Functional Group Sulfonic acid [1]
lonic Form as Shipped Na* [1]
Total Exchange Capacity >1.90 eq/L [1]
Water Retention Capacity 41 — 49% [1]
Particle Diameter 600 — 800 um [1]
Shipping Weight 808 g/L [1]
Maximum Operating
120°C (248°F) [1]

Temperature

Experimental Protocols

Determination of Water Retention Capacity (Based on
ASTM D2187, Test Method B)

The standard method for determining the water retention capacity of particulate ion-exchange
resins is outlined in ASTM D2187, Test Method B.[4][5][6][7] This method determines the
amount of water retained by the resin after it has been conditioned and dried to a constant
weight.

Apparatus:
» Analytical balance, sensitive to 0.1 mg
» Drying oven, capable of maintaining a temperature of 105 + 2°C

¢ Weighing bottle with a ground-glass stopper
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o Desiccator with a suitable desiccant

o Beakers and other standard laboratory glassware

Procedure:

o Sample Pretreatment:

o Arepresentative sample of the Amberlite™ SR1L Na resin is obtained.

o The resin is converted to the sodium (Na*) form by treating it with a sodium chloride
solution to ensure uniformity. This step is crucial as the ionic form affects the water
content.[4][5]

o The pretreated resin is thoroughly rinsed with deionized water to remove any excess
regenerant.

« Initial Weighing:

o Aclean, dry weighing bottle is weighed to the nearest 0.1 mg (Wh1).

o Approximately 5 grams of the pretreated and rinsed resin is transferred to the weighing
bottle.

o The weighing bottle with the wet resin sample is weighed to the nearest 0.1 mg (W2).

e Drying:

o The weighing bottle containing the resin is placed in the drying oven, with the stopper
removed and placed alongside the bottle.

o The sample is dried at 105 + 2°C for a minimum of 16 hours, or until a constant weight is
achieved.

» Final Weighing:

o After drying, the weighing bottle and its contents are transferred to a desiccator to cool to
room temperature.
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o Once cooled, the weighing bottle with the dried resin is weighed to the nearest 0.1 mg
(Ws).

Calculation:

The water retention capacity is calculated as a percentage of the wet resin weight using the
following formula:

Water Retention Capacity (%) = [(W2 - W3) / (W2 - W1)] x 100
Where:

o W1 = Weight of the empty weighing bottle

» W2 = Weight of the weighing bottle and the wet resin sample
» W3 = Weight of the weighing bottle and the dried resin sample

Visualization of Logical Workflows

The following diagrams illustrate the general workflow for the application of Amberlite™ SR1L
Na in water softening and the experimental procedure for determining its water retention
capacity.

Caption: Water Softening and Regeneration Workflow for Amberlite™ SR1L Na.

Caption: Experimental Workflow for Determining Water Retention Capacity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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